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Compound of Interest

Compound Name:
Tert-butyl 1,3-dioxoisoindolin-2-

ylcarbamate

Cat. No.: B157167 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential safety and logistical

information for the proper disposal of tert-butyl 1,3-dioxoisoindolin-2-ylcarbamate (CAS

Number: 34387-89-8), ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Precautions
Tert-butyl 1,3-dioxoisoindolin-2-ylcarbamate, also known as N-(Boc-Amino)phthalimide, is

classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The GHS pictogram associated with this chemical is the exclamation mark (GHS07), indicating

that it can be an irritant, skin sensitizer, or acutely toxic (harmful).

Personal Protective Equipment (PPE): Before handling this compound, ensure the following

personal protective equipment is used:
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PPE Category Specific Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands. The

selected protective gloves have to satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it. Wear

impervious clothing. The type of protective

equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Body Protection

Complete suit protecting against chemicals, The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.
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Step-by-Step Disposal Procedure
The proper disposal of tert-butyl 1,3-dioxoisoindolin-2-ylcarbamate should be conducted in

accordance with federal, state, and local environmental control regulations.

1. Waste Identification and Collection:

Solid Waste: Unused or contaminated solid tert-butyl 1,3-dioxoisoindolin-2-ylcarbamate
should be collected in a designated, labeled, and sealed container. Do not mix with other

waste streams unless compatibility is confirmed.

Liquid Waste: Solutions containing this compound should be collected in a separate, labeled,

and sealed container. Do not dispose of down the drain.[2]

Contaminated Materials: Any materials such as personal protective equipment (gloves, lab

coats), weighing papers, or spill cleanup materials that have come into contact with the

chemical should be considered contaminated and disposed of as hazardous waste.

2. Spill Management: In the event of a spill, follow these steps:

Personal Precautions: Use personal protective equipment as required. Ensure adequate

ventilation. Avoid dust formation.[3]

Containment and Cleaning: Sweep up and shovel the spilled material into a suitable, closed

container for disposal. Avoid generating dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]

3. Final Disposal:

Contact a licensed professional waste disposal service to dispose of this material.[4] The

product may be burned in a chemical incinerator equipped with an afterburner and scrubber.

[4]

Observe all federal, state, and local environmental regulations.
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Experimental Workflow for Disposal
Below is a logical workflow for the proper disposal of tert-butyl 1,3-dioxoisoindolin-2-
ylcarbamate.
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Disposal Workflow for Tert-butyl 1,3-dioxoisoindolin-2-ylcarbamate

Start: Identify Waste
(Solid, Liquid, Contaminated Materials)

Collect Solid Waste
in Labeled, Sealed Container

Collect Liquid Waste
in Labeled, Sealed Container

Collect Contaminated Materials
in Labeled, Sealed Container

Spill Occurred?

Follow Spill Management Protocol:
1. Wear PPE

2. Contain and Clean
3. Collect in Labeled Container

Yes

Store Waste in Designated
Hazardous Waste Area

No

Contact Licensed Waste
Disposal Service

Complete Waste Disposal
Documentation

End: Waste Disposed

Click to download full resolution via product page
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Caption: Logical workflow for the safe disposal of tert-butyl 1,3-dioxoisoindolin-2-
ylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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